Cas no 145033-07-4 (beta,beta-Carotene)

• Product Name: beta,beta-Carotene
• CAS No: 145033-07-4
• MF: C₄₀H₅₆
• MW: 536.872652053833
• CID: 101926
• Update Time: 2023-08-02

beta,beta-Carotene Chemical and Physical Properties

Names and Identifiers

• b,b-Carotene, radical ion(1-), 9-cis- (9CI)
• 9-CIS-BETA,BETA-CAROTENE, RADICAL ION(1-)
• 9-cis-beta-Caroteneradicalanion
• .beta.,.beta.-Carotene
• Spectrum_000241
• Spectrum4_001803
• Spectrum3_001732
• Spectrum2_001256
• beta,beta-Carotene, neo D-
• KBioGR_002409
• KBioSS_000721
• DivK1c_000330
• SPBio_001192
• KBio3_002624
• KBio1_000330
• KBio2_003289
• KBio2_000721
• KBio2_005857
• NINDS_000330
• HMS3655E10
• NCI60_008976
• AK546844
• beta,beta-Carotene

• Inchi： 1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3
• InChI Key： OENHQHLEOONYIE-UHFFFAOYSA-N
• SMILES： C1(C)(C)C(C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(C)CCCC2(C)C)C)C)=C(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1120
• XLogP3: 13.5
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Carotenes